Cas no 1251923-22-4 (5-(2-Chloroacetyl)furan-3-carboxamide)

5-(2-Chloroacetyl)furan-3-carboxamide structure
1251923-22-4 structure
Product Name:5-(2-Chloroacetyl)furan-3-carboxamide
CAS No:1251923-22-4
MF:C7H6ClNO3
MW:187.580440998077
CID:5055135
Update Time:2023-08-25

5-(2-Chloroacetyl)furan-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 5-(2-chloroacetyl)furan-3-carboxamide
    • NE56830
    • 5-(2-Chloroacetyl)furan-3-carboxamide
    • Inchi: 1S/C7H6ClNO3/c8-2-5(10)6-1-4(3-12-6)7(9)11/h1,3H,2H2,(H2,9,11)
    • InChI Key: GNQIVGTUDJQYRS-UHFFFAOYSA-N
    • SMILES: ClCC(C1=CC(C(N)=O)=CO1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 207
  • XLogP3: 0.5
  • Topological Polar Surface Area: 73.3

5-(2-Chloroacetyl)furan-3-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B422238-25mg
5-(2-chloroacetyl)furan-3-carboxamide
1251923-22-4
25mg
$ 70.00 2022-06-07
TRC
B422238-50mg
5-(2-chloroacetyl)furan-3-carboxamide
1251923-22-4
50mg
$ 95.00 2022-06-07
TRC
B422238-250mg
5-(2-chloroacetyl)furan-3-carboxamide
1251923-22-4
250mg
$ 365.00 2022-06-07
Enamine
EN300-65989-0.05g
5-(2-chloroacetyl)furan-3-carboxamide
1251923-22-4 95%
0.05g
$101.0 2023-02-13
Enamine
EN300-65989-0.1g
5-(2-chloroacetyl)furan-3-carboxamide
1251923-22-4 95%
0.1g
$152.0 2023-02-13
Enamine
EN300-65989-0.25g
5-(2-chloroacetyl)furan-3-carboxamide
1251923-22-4 95%
0.25g
$216.0 2023-02-13
Enamine
EN300-65989-0.5g
5-(2-chloroacetyl)furan-3-carboxamide
1251923-22-4 95%
0.5g
$407.0 2023-02-13
Enamine
EN300-65989-1.0g
5-(2-chloroacetyl)furan-3-carboxamide
1251923-22-4 95%
1.0g
$528.0 2023-02-13
Enamine
EN300-65989-2.5g
5-(2-chloroacetyl)furan-3-carboxamide
1251923-22-4 95%
2.5g
$1034.0 2023-02-13
Enamine
EN300-65989-5.0g
5-(2-chloroacetyl)furan-3-carboxamide
1251923-22-4 95%
5.0g
$1530.0 2023-02-13
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